Cas no 887848-51-3 (2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 887848-51-3
• MF: C₁₃H₁₈N₆OS₂
• MW: 338.451618671417
• CID: 5479630
• Update Time: 2025-09-28

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C13H18N6OS2/c14-19-11(9-4-2-1-3-5-9)17-18-13(19)22-8-10(20)16-12-15-6-7-21-12/h6-7,9H,1-5,8,14H2,(H,15,16,20)
• InChI Key： VXJYTVWARLIHNE-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(N)C(C2CCCCC2)=NN=1

Additional information on 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 887848–51–3)

The compound 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 887848–51–3) represents a structurally complex molecule with significant potential in pharmaceutical and chemical research. Its unique scaffold combines a cyclohexyl-substituted triazolothiadiazole core with a thiazole-linked acetamide functional group. This architecture is of particular interest due to the inherent bioactive properties of triazole and thiazole moieties, which are widely recognized in drug discovery for their ability to modulate enzyme activity and receptor interactions.

Structurally, the triazole ring system (a five-membered ring containing three nitrogen atoms) is a key feature of this compound. The cyclohexyl substitution at the 5-position introduces a hydrophobic element that may enhance membrane permeability or target specificity in biological systems. Meanwhile, the thiazole group, characterized by its sulfur-nitrogen heterocycle, is known for its role in metal chelation and as a pharmacophore in antifungal and anti-inflammatory agents. The combination of these elements in a single molecule suggests potential applications in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry highlight the importance of sulfur-containing heterocycles like those present in this compound. Studies published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) emphasize that sulfur atoms can significantly influence molecular interactions with biological targets through hydrogen bonding or hydrophobic effects. In the case of CAS No. 887848–51–3, the sulfanyl (-SH) functionality adjacent to the triazole ring may act as a soft nucleophile or redox-active site, potentially enabling interactions with thiol-dependent enzymes or reactive oxygen species (ROS).

Synthetic approaches to this compound likely involve multistep organic transformations. A plausible route could begin with the formation of the triazole core via Huisgen cycloaddition, followed by cyclohexylation at position 5 and subsequent coupling with a thiazole-derived acetamide precursor. Modern synthetic strategies often employ microwave-assisted or solvent-free conditions to improve yield and regioselectivity—techniques that align with green chemistry principles now central to pharmaceutical manufacturing.

In terms of biological activity, preliminary studies on similar triazole-thiadiazole hybrids have demonstrated promising results against cancer cell lines and bacterial pathogens. For instance, compounds bearing both triazole and thiazole moieties have shown enhanced inhibition of protein kinases such as EGFR (epidermal growth factor receptor), which are critical targets in oncology research (*ACS Chemical Biology*, Vol. 19, 2024). While specific data on CAS No. 887848–51–3 remains limited due to its recent synthesis date (as per public databases), computational modeling suggests favorable binding affinities for G-protein coupled receptors (GPCRs), particularly those involved in neurodegenerative disease pathways.

The pharmacokinetic profile of such compounds is another area of active investigation. The presence of both polar (amino groups) and non-polar (cyclohexane) regions may balance solubility and lipophilicity—a critical factor for oral bioavailability according to Lipinski's Rule of Five criteria modified for modern drug design (*Nature Reviews Drug Discovery*, Vol. 23, 2024). Additionally, the amide linkage provides structural rigidity that could reduce metabolic degradation while maintaining hydrogen-bonding capabilities essential for receptor recognition.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy would reveal distinct signals for the cyclohexane protons, aromatic protons from both triazole and thiazole rings, and exchangeable amine protons from the terminal amino group. Mass spectrometry would confirm molecular weight consistency with theoretical values derived from elemental analysis data reported by chemical suppliers adhering to IUPAC nomenclature standards.

Environmental impact assessments for compounds like CAS No. 887848–51–3 follow OECD guidelines for screening-level toxicity testing when used as research reagents rather than end-use products under REACH regulations applicable only to commercialized chemicals above certain tonnage thresholds set by ECHA.

Current research trends indicate growing interest in hybrid molecules combining multiple heterocyclic frameworks like those found here—often referred to as "privileged structures" due to their broad-spectrum biological activities across diverse therapeutic areas including anti-infectives (*Antimicrobial Agents & Chemotherapy*, Vol. 69), neuroprotection (*Neurochemistry International*, Vol. 190), and cardiovascular therapeutics (*Journal of Cardiovascular Pharmacology*, Vol. 79).

In conclusion, while comprehensive clinical validation remains pending for CAS No. 887848–51–3 specifically due to its relatively recent registration status compared to more established pharmaceutical intermediates available since early 2000s according to PubChem records up until Q1/Q2 data releases from NCBI.nlm.nih.gov – it represents an intriguing candidate within contemporary medicinal chemistry pipelines aiming at multi-target directed ligands capable addressing complex diseases through simultaneous modulation mechanisms previously considered incompatible within single-molecule therapies paradigms dominating late-stage drug development programs today.